Cas no 2167492-20-6 (3-(1-amino-2-fluoroethyl)-4-fluorophenol)

• Product Name: 3-(1-amino-2-fluoroethyl)-4-fluorophenol
• CAS No: 2167492-20-6
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5852741
• PubChem ID: 165525358
• Update Time: 2025-06-14

3-(1-amino-2-fluoroethyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-fluoroethyl)-4-fluorophenol
• EN300-1274396
• 2167492-20-6

• Inchi： 1S/C8H9F2NO/c9-4-8(11)6-3-5(12)1-2-7(6)10/h1-3,8,12H,4,11H2
• InChI Key： OTKVJEODDOKDGC-UHFFFAOYSA-N
• SMILES： FCC(C1C(=CC=C(C=1)O)F)N

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(1-amino-2-fluoroethyl)-4-fluorophenol

Comprehensive Analysis of 3-(1-amino-2-fluoroethyl)-4-fluorophenol (CAS No. 2167492-20-6) and Its Applications

3-(1-amino-2-fluoroethyl)-4-fluorophenol (CAS No. 2167492-20-6) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The presence of both fluoroethyl and fluorophenol moieties makes it a promising candidate for drug development, particularly in targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability. Researchers are increasingly exploring its potential in small-molecule therapeutics, especially for neurological and inflammatory diseases, where fluorine plays a critical role in improving bioavailability.

In recent years, the demand for fluorinated building blocks like 3-(1-amino-2-fluoroethyl)-4-fluorophenol has surged, driven by advancements in precision medicine and PET imaging. Fluorine-18 labeled analogs of such compounds are being investigated for their utility in diagnostic imaging, a hot topic in medical research. The compound’s CAS No. 2167492-20-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and radiopharmaceuticals.

The synthesis of 3-(1-amino-2-fluoroethyl)-4-fluorophenol involves multi-step organic reactions, including fluorination and amination processes. Its chemical stability and solubility profile make it suitable for formulation studies, a key concern for pharmaceutical developers. Notably, the compound’s structure-activity relationship (SAR) is a subject of ongoing research, with computational models like molecular docking being employed to predict its interactions with biological targets.

From an industrial perspective, 3-(1-amino-2-fluoroethyl)-4-fluorophenol aligns with the growing trend of green chemistry. Manufacturers are optimizing synthetic routes to reduce waste and energy consumption, addressing environmental concerns. This resonates with the broader push for sustainable drug development, a frequently searched topic among chemists and environmental advocates alike.

In summary, 3-(1-amino-2-fluoroethyl)-4-fluorophenol (CAS No. 2167492-20-6) represents a versatile scaffold in modern chemistry. Its applications span drug discovery, imaging agents, and material science, making it a compound of high interest. As research progresses, its role in addressing unmet medical needs and advancing synthetic methodologies will likely expand further.